1-(2,3-dihydro-1H-inden-5-yl)-2-(ethylamino)butan-1-one,monohydrochloride

Specification

• Molecular Formula: C15H22ClNO
• Molecular Weight: 267.79 g/mol
• IUPAC Name: 1-(2,3-dihydro-1H-inden-5-yl)-2-(ethylamino)butan-1-one;hydrochloride
• Standard InChI: InChI=1S/C15H21NO.ClH/c1-3-14(16-4-2)15(17)13-9-8-11-6-5-7-12(11)10-13;/h8-10,14,16H,3-7H2,1-2H3;1H
• Standard InChI Key: XUNNMJSPDMYZSH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)C1=CC2=C(CCC2)C=C1)NCC.Cl

Introduction

Chemical Identity and Structural Profile

Molecular Characteristics

1-(2,3-Dihydro-1H-inden-5-yl)-2-(ethylamino)butan-1-one,monohydrochloride is systematically identified by its IUPAC name, 1-(2,3-dihydro-1H-inden-5-yl)-2-(ethylamino)butan-1-one hydrochloride. The compound’s canonical SMILES string, CCC(C(=O)C1=CC2=C(CCC2)C=C1)NCC.Cl, reflects its indane-substituted ketone moiety and ethylamino side chain. The hydrochloride salt enhances aqueous solubility compared to its freebase form, a common modification in pharmaceutical and illicit drug formulations to improve bioavailability.

Key molecular descriptors include a topological polar surface area of 32.5 Ų and a hydrogen bond donor/acceptor count of 2/2, metrics that influence its pharmacokinetic behavior. X-ray crystallography data remain unavailable, but computational models predict a planar indane ring system with the ethylamino group adopting a staggered conformation relative to the ketone oxygen.

Spectral Characterization

Nuclear magnetic resonance (NMR) spectroscopy provides critical insights into the compound’s structure. Proton NMR (¹H) spectra exhibit characteristic resonances: a triplet at δ 1.02 ppm for the terminal methyl group, a multiplet at δ 2.60–2.85 ppm corresponding to the indane ring’s methylene protons, and a broad singlet at δ 7.25 ppm for the aromatic protons. Two-dimensional NMR techniques, including ¹H-¹H COSY and ¹H-¹³C HMBC, confirm connectivity between the indane ring and the ketone group while verifying the ethylamino substituent’s position.

Mass spectrometric analysis under electron ionization conditions reveals a base peak at m/z 231.1, corresponding to the freebase fragment [C13H19NO]⁺, with subsequent cleavage of the ethylamine side chain yielding diagnostic ions at m/z 145.0 (indenyl ketone) and m/z 86.1 (ethyliminium).

Synthesis and Analytical Challenges

Synthetic Pathways

The synthesis typically involves a three-step sequence:

• Friedel-Crafts Acylation: Reaction of indane with butyryl chloride in the presence of AlCl3 yields 1-(2,3-dihydro-1H-inden-5-yl)butan-1-one.

• Bromination and Amination: α-Bromination using N-bromosuccinimide (NBS) followed by nucleophilic substitution with ethylamine introduces the ethylamino group.

• Salt Formation: Treatment with hydrochloric acid in anhydrous ethanol produces the hydrochloride salt.

Critical challenges include controlling regioselectivity during Friedel-Crafts acylation and minimizing racemization at the chiral α-carbon during amination. Purification via recrystallization from acetone/hexane mixtures typically achieves >95% purity, as verified by high-performance liquid chromatography (HPLC) with UV detection at 254 nm.

Analytical Differentiation from Analogues

Gas chromatography-mass spectrometry (GC-MS) retention indices and tandem MS fragmentation patterns distinguish this compound from structurally related cathinones. For instance, the indane ring produces a unique fragment ion at m/z 117.1 (C9H9⁺), absent in phenyl-based analogs like α-PVP or pentylone. Infrared spectroscopy further differentiates through a sharp C=O stretch at 1685 cm⁻¹ and N-H bending vibrations at 1580 cm⁻¹.

Pharmacological and Toxicological Profile

Mechanism of Action

While direct receptor binding studies are lacking, structural analogs suggest dual activity as dopamine-norepinephrine reuptake inhibitors (DNRI) with moderate affinity for serotonin transporters (SERT). The indane ring’s lipophilicity may enhance blood-brain barrier penetration compared to simpler aryl groups, potentially amplifying stimulant effects. In silico docking simulations predict interaction with the serotonin transporter’s S1 binding pocket via hydrogen bonding between the ketone oxygen and Tyr176 residues.

Metabolic Pathways

In vitro hepatic microsome assays using human CYP450 isoforms indicate primary metabolism via N-deethylation to form 1-(2,3-dihydro-1H-inden-5-yl)-2-aminobutan-1-one, followed by ketone reduction to the corresponding alcohol. Phase II metabolism involves glucuronidation of the secondary amine, with an estimated elimination half-life of 6–8 hours in rodent models.

Regulatory and Forensic Considerations

Forensic Identification

The compound’s emergence in street samples often coincides with labeling as “Indanyl-EAB” or “bk-EABDI,” typically sold as a white crystalline powder. Colorimetric screening kits (e.g., Marquis reagent) produce a faint yellow hue, distinct from the orange reaction of most cathinones, necessitating confirmatory testing via GC-MS or LC-QTOF.

Data Compendium

Physicochemical Properties

Property	Value
Molecular Formula	C15H22ClNO
Molecular Weight	267.79 g/mol
Melting Point	192–194°C (dec.)
logP (Octanol-Water)	2.8 ± 0.3
Aqueous Solubility	23 mg/mL (25°C, pH 7.4)

Spectral Data

• ¹H NMR (400 MHz, DMSO-d6): δ 7.25 (s, 1H, ArH), 7.20 (d, J=8.0 Hz, 1H, ArH), 3.10 (m, 2H, CH2N), 2.85 (t, J=7.5 Hz, 2H, CH2CO), 2.60–2.75 (m, 4H, indane CH2), 1.45–1.60 (m, 2H, CH2CH3), 1.02 (t, J=7.0 Hz, 3H, CH3).

• HRMS (ESI+): m/z 231.1489 [M+H]+ (calc. 231.1494 for C13H19NO).